Cas no 51135-96-7 (4-Benzylpiperidin-4-ol)

• Product Name: 4-Benzylpiperidin-4-ol
• CAS No: 51135-96-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD00023147
• CID: 55950
• PubChem ID: 98152
• Update Time: 2025-06-27

4-Benzylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Benzylpiperidin-4-ol
• 4-Benzyl-4-piperidinol
• 4-Benzyl-4-hydroxypiperidine
• 4-(phenylmethyl)-4-Piperidinol
• 4-hydroxy-4-benzyl-piperidine
• IDI1_014365
• 4-Piperidinol, 4-(phenylmethyl)-
• 4-benzyl-piperidin-4-ol
• A828459
• UNII-LR6D2NEF7K
• CHEMBL1409838
• AC-15886
• 4-hydroxy-4-benzylpiperadine
• NSC83237
• 4-(benzyl)-piperidin-4-ol
• Piperidin-4-ol, 4-benzyl-
• SCHEMBL613290
• HMS3451N04
• 4-hydroxy-4-benzylpiperidine
• A12585
• 4-hydroxy-4-benzyl piperidine
• SMR000459179
• FT-0617646
• NCGC00246677-01
• MLS000859000
• 4-benzyl-4-hydroxy piperidine
• EN300-256982
• MFCD00023147
• 4-Piperidinol, 4-benzyl-
• Z1020761056
• LF-0518
• 4benzyl-piperidin-4-ol
• DTXSID40199164
• MLS000737111
• AKOS009156429
• NSC-83237
• SB41528
• 4-benzyl-4-hydroxy-piperidine
• EINECS 257-003-7
• HMS2807P22
• CCG-151413
• NSC 83237
• 4-Benzyl-4-piperidinol #
• 4-benzyl-4-hydroxypiperidin
• 51135-96-7
• HMS1439H08
• Maybridge3_002978
• NCGC00246677-02
• Piperidin-4-ol, 4-phenylmethyl-
• LR6D2NEF7K
• DB-051907
• NS00018258
• SY010009

• MDL： MFCD00023147
• Inchi： 1S/C12H17NO/c14-12(6-8-13-9-7-12)10-11-4-2-1-3-5-11/h1-5,13-14H,6-10H2
• InChI Key： KJZBZOFESQSBCV-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=CC=2)CCNCC1
• BRN： 1451803

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Color/Form: powder
• Density: 1.0096 (rough estimate)
• Melting Point: 80-85 °C
• Boiling Point: 329 ℃ at 760 mmHg
• Flash Point: 128.4±14.4 °C
• Refractive Index: 1.5212 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 32.26000
• LogP: 1.67240
• Sensitiveness: Hygroscopic
• Solubility: Not determined

4-Benzylpiperidin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S37/39-S26
• RTECS：TN6836000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Easy to absorb moisture, sealed for storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-Benzylpiperidin-4-ol

Recent Advances in the Study of 4-Benzylpiperidin-4-ol (CAS: 51135-96-7) in Chemical Biology and Pharmaceutical Research

The compound 4-Benzylpiperidin-4-ol (CAS: 51135-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting the central nervous system (CNS).

One of the most notable advancements in the study of 4-Benzylpiperidin-4-ol is its application in the development of novel sigma-1 receptor ligands. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Benzylpiperidin-4-ol exhibit high affinity for sigma-1 receptors, which are implicated in neuroprotection, pain modulation, and psychiatric disorders. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, suggesting their potential as therapeutics for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its CNS applications, 4-Benzylpiperidin-4-ol has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that certain analogs of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers employed a combination of synthetic chemistry and microbiological assays to identify the structural features responsible for this activity, paving the way for the design of new antibiotics. This finding is particularly relevant in the context of the global antimicrobial resistance crisis.

Another area of interest is the compound's role in cancer research. A 2024 study in the European Journal of Medicinal Chemistry explored the cytotoxic effects of 4-Benzylpiperidin-4-ol derivatives on various cancer cell lines. The results indicated that these compounds induce apoptosis through the mitochondrial pathway, with some derivatives showing selectivity for cancer cells over normal cells. These findings underscore the potential of 4-Benzylpiperidin-4-ol as a scaffold for developing targeted anticancer agents.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of 4-Benzylpiperidin-4-ol production. A paper in Organic Process Research & Development (2023) described a novel catalytic method for its synthesis, which reduces the need for hazardous reagents and improves yield. This methodological innovation is expected to facilitate the large-scale production of 4-Benzylpiperidin-4-ol for further pharmacological studies and clinical applications.

In conclusion, the growing body of research on 4-Benzylpiperidin-4-ol (CAS: 51135-96-7) highlights its multifaceted potential in drug discovery and development. Its applications span neuropharmacology, antimicrobial therapy, and oncology, supported by robust experimental evidence. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to accelerate its translation into clinical use. The compound's versatility and promising biological activities make it a valuable candidate for further investigation in the pharmaceutical sciences.